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Compound of Interest

Compound Name: AZ-1355

Cat. No.: B1662766

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ-1355 is a small molecule inhibitor identified as a lipid-lowering compound. It exerts its
biological effects by inhibiting platelet aggregation and elevating the ratio of prostaglandin 12
(PGI2) to thromboxane A2 (TXA2)[1][2]. Accurate preparation of AZ-1355 stock solutions is
critical for obtaining reliable and reproducible experimental results. These application notes
provide detailed protocols for the solubilization, storage, and handling of AZ-1355.

Chemical Properties and Data Presentation

A summary of the key quantitative data for AZ-1355 is presented in the table below for easy
reference.
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Property Value

) Ethyl 10,11-dihydro-4-methoxydibenz[b,f]-
Chemical Name '
(1,4)oxazepine-8-carboxylate

Molecular Formula C17H17NO4

Molecular Weight 299.326 g/mol

CAS Number 75451-07-9

Appearance Solid Powder

Solubility 10 mM in DMSO

Purity >98% (as determined by HPLC)

Experimental Protocols
Materials and Equipment

AZ-1355 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (amber or wrapped in foil)
Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Protocol for Preparing a 10 mM AZ-1355 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of AZ-1355 in DMSO.
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o Equilibrate AZ-1355 to Room Temperature: Before opening the vial, allow the solid AZ-1355
to equilibrate to room temperature for at least 20-30 minutes. This prevents the condensation
of moisture, which can affect the stability and solubility of the compound.

e Weighing the Compound:
o On a calibrated precision balance, carefully weigh the desired amount of AZ-1355 powder.
o To prepare 1 mL of a 10 mM stock solution, you will need 2.993 mg of AZ-1355.

» Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) *
1000 mg/g

» Mass (mg) = 0.010 mol/L * 0.001 L * 299.326 g/mol * 1000 mg/g = 2.993 mg
e Dissolving the Compound:

o Add the appropriate volume of anhydrous DMSO to the vial containing the weighed AZ-
1355. For a 10 mM solution, if you weighed 2.993 mg, add 1 mL of DMSO.

o Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a 37°C water bath for a few minutes can aid dissolution, but avoid excessive
heat. Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage:

o To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes
in sterile, amber microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage or at -80°C for long-term storage. When
stored properly, the solution in DMSO is stable for at least 6 months at -80°C and -20°C[1].

Protocol for Preparing Working Solutions

e Thawing the Stock Solution: When ready to use, thaw an aliquot of the 10 mM AZ-1355
stock solution at room temperature.
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» Serial Dilution: It is recommended to perform serial dilutions of the stock solution in the
appropriate cell culture medium or experimental buffer to achieve the desired final
concentration. Direct dilution of a high-concentration DMSO stock into an aqueous buffer can
sometimes cause precipitation[3].

o Example for a 10 uM working solution: First, prepare an intermediate dilution by adding 1
pL of the 10 mM stock solution to 999 pL of the experimental buffer. This results in a 10
MM intermediate solution.

» Vehicle Control: Always include a vehicle control in your experiments. This should contain
the same final concentration of DMSO as the samples treated with AZ-1355 to account for
any effects of the solvent.

Safety Precautions

¢ Always handle AZ-1355 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.
» Avoid inhalation, ingestion, and direct contact with skin and eyes.

» Dispose of waste materials containing AZ-1355 and DMSO according to your institution's
guidelines for chemical waste disposal.

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for preparing AZ-1355 stock solutions.
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Signaling Pathway
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Caption: AZ-1355 elevates the PGI2 to TXA2 ratio.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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